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Compound of Interest

Compound Name: Aspergillic acid

Cat. No.: B1200694 Get Quote

Essential Safety and Handling Guide for
Aspergillic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Aspergillic acid, a known antibiotic and antifungal agent.[1] Adherence to these procedures is

vital to ensure a safe laboratory environment.

Hazard Identification and Safety Data
Aspergillic acid and its analogs, such as Neohydroxyaspergillic acid, present several

hazards. Neohydroxyaspergillic acid is harmful if swallowed and is very toxic to aquatic life

with long-lasting effects.[2] The toxicity of aspergillic acid is primarily due to its hydroxamic

acid functionality, which can chelate important physiological ions.[1]

GHS Hazard Statements for Related Compounds:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long lasting effects.[2]

Physical and Chemical Properties of

Aspergillic Acid

Molecular Formula C12H20N2O2[1]

Molar Mass 224.304 g·mol−1[1]

Appearance Pale yellow needles[1]

Melting Point 98 °C (208 °F; 371 K)[1]

Density 1.163 g/cm3 [1]

Occupational Exposure Limits

OSHA PEL No data available

ACGIH TLV No data available

NIOSH REL No data available

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Aspergillic acid.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields.[2] In situations

with a high risk of splashing, a

face shield should be worn in

addition to goggles.[3][4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Nitrile or butyl rubber gloves.[4]

[5] Gloves must be inspected

for integrity before each use

and disposed of as

contaminated waste after

handling the acid.[3]

Prevents skin contact, which

can cause irritation.

Body Protection

A complete chemical-resistant

suit or, at a minimum, a lab

coat and a chemical-resistant

apron.[3][6] Impervious

clothing is recommended.[2]

For higher risk activities,

consider flame-retardant and

antistatic protective clothing.[3]

Protects the skin from

accidental spills and splashes.

Respiratory Protection

For low-level exposure to dust,

a P95 (US) or P1 (EU)

particulate respirator is

advised.[3] For higher potential

exposures, use respirator

cartridges rated for organic

vapors and acid gases (e.g.,

OV/AG/P99 in the US or

ABEK-P2 in the EU).[3]

Prevents inhalation of dust or

aerosols, which may cause

respiratory irritation.

Footwear

Chemical-resistant boots. Pant

legs should be worn outside

the boots to prevent chemicals

from entering.[7]

Protects feet from spills.

Leather and canvas shoes are

not suitable as they can

absorb and retain the

chemical.[7]
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Operational Plan: Handling and Storage Protocols
Preparation and Handling:

Ventilation: Always handle Aspergillic acid in a well-ventilated area, preferably within a

certified chemical fume hood.[2][3]

Pre-Handling Check: Before starting any work, ensure that an eyewash station and safety

shower are accessible and operational.[2][8] Inspect all PPE for damage.

Handling: Avoid direct contact with skin and eyes.[3][8] Do not breathe in dust or aerosols.[2]

[3] Prohibit eating, drinking, and smoking in the handling area.[2]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2][3]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3][8]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Keep away from direct sunlight and all sources of ignition.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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